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Compound of Interest

Compound Name: 2,5-Difluorobenzyl chloride

Cat. No.: B1301616

Essential Safety and Handling Guide for 2,5-
Difluorobenzyl Chloride

For researchers, scientists, and drug development professionals, the safe handling of chemical
reagents is paramount. This guide provides immediate and essential safety protocols,
operational procedures, and disposal plans for 2,5-Difluorobenzyl chloride (CAS No: 495-07-
8). Adherence to these guidelines is critical to ensure personal safety and minimize
environmental impact.

Chemical Identity and Hazards

2,5-Difluorobenzyl chloride is a colorless to light yellow liquid. It is a versatile reagent in
organic synthesis, particularly in the development of pharmaceuticals and agrochemicals.
However, it presents significant health and safety risks. This chemical is classified as corrosive
to metals and causes severe skin burns and eye damage.[1][2] It may also be a combustible
liquid.[2]

1. Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against exposure. The following table
summarizes the required PPE for handling 2,5-Difluorobenzyl chloride.
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Body Part Required PPE Specification/Standard
) Conforming to EN166 or
Eyes/Face Safety goggles and face shield
OSHA 29 CFR 1910.133.[3]
_ _ Wear appropriate protective
) Chemical-resistant gloves and )
Skin gloves and clothing to prevent

protective clothing

skin exposure.[3]

Respiratory

Type ABEK (EN14387)
respirator filter or
NIOSH/MSHA approved

respirator

To be used in poorly ventilated
areas or if irritation is

experienced.[3]

Body

Lab coat, chemical-resistant

apron, and closed-toe shoes

2. Operational Plan: Handling and Storage

Safe handling and storage are crucial to prevent accidents and maintain the chemical's

integrity.

Handling Protocol:

» Ventilation: Always handle 2,5-Difluorobenzyl chloride in a well-ventilated area, preferably

within a chemical fume hood.[1][3]

» Avoid Contact: Take all necessary precautions to avoid direct contact with skin, eyes, and

clothing. Do not breathe vapors or mists.[1][3]

« Ignition Sources: Keep away from open flames, hot surfaces, and other sources of ignition.

[4] Use non-sparking tools to prevent electrostatic discharge.[1]

e Personal Hygiene: Wash hands and any exposed skin thoroughly after handling.[1][2] Do not

eat, drink, or smoke in the work area.

Storage Protocol:
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» Container: Store in the original, tightly closed, corrosion-resistant container with a resistant

inner liner.[1][2]

e Location: Keep in a dry, cool, and well-ventilated place.[1][3]

e Security: Store in a locked-up area to restrict access to authorized personnel only.[1]

e Incompatibilities: Store away from incompatible materials.

3. Emergency Procedures

In the event of an exposure or spill, immediate and appropriate action is critical.

Exposure Route

Immediate Action

Inhalation

Move the person to fresh air and keep them
comfortable for breathing. Seek immediate

emergency medical help.[1][2]

Skin Contact

Immediately remove all contaminated clothing.
Rinse the skin with plenty of water for at least 15

minutes. Seek immediate medical attention.[3]

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses if present and easy to
do. Continue rinsing for at least 15 minutes and

seek immediate medical attention.[1][3]

Ingestion

Rinse mouth with water. Do NOT induce

vomiting. Seek immediate medical attention.[1]

[2]

Spill Management: In case of a spill, evacuate the area and ensure adequate ventilation. If the

spill is flammable, eliminate all ignition sources.[5] Absorb the spillage with inert material (e.qg.,

sand, vermiculite) and collect it in a suitable, closed container for disposal.[3]

4. Disposal Plan
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Proper disposal of 2,5-Difluorobenzyl chloride and its containers is essential to prevent
environmental contamination.

o Chemical Waste: Dispose of the chemical waste at an approved waste disposal plant, in
accordance with local, regional, and national regulations.[1][3] Do not dispose of it down the
drain.[3]

o Contaminated Packaging: Handle uncleaned containers as you would the product itself.
Dispose of contaminated packaging in the same manner as the chemical waste.

Workflow for Handling 2,5-Difluorobenzyl Chloride
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Caption: Workflow for the safe handling of 2,5-Difluorobenzyl chloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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